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Compound of Interest

Compound Name: MMV665852

Cat. No.: B1677363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper handling and disposal of

MMV665852, an N,N'-diarylurea compound identified as a promising antimalarial and

antischistosomal agent. Given the absence of a specific Safety Data Sheet (SDS) for

MMV665852 in the public domain, this guidance is based on the general principles for the safe

disposal of research-grade, biologically active compounds and N,N'-diarylurea derivatives.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is critical to handle MMV665852 with the

appropriate personal protective equipment (PPE). Due to its biological activity and the general

characteristics of N,N'-diarylurea compounds, which are often investigated for anti-tumor

properties, caution is paramount.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat.

Ventilation: All handling of solid MMV665852 or its solutions should be conducted in a

certified chemical fume hood to prevent inhalation of dust or aerosols.

Emergency Procedures: In case of accidental skin contact, wash the affected area

thoroughly with soap and water. For eye contact, flush with copious amounts of water for at

least 15 minutes and seek immediate medical attention.
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Quantitative Data for Disposal Considerations
The following table summarizes key data points relevant to the safe handling and disposal of

chemical waste. These are general guidelines and should be supplemented with institution-

specific protocols.

Parameter Guideline Rationale

Waste Classification Hazardous Chemical Waste

As a biologically active,

research-grade compound,

MMV665852 should be treated

as hazardous waste to prevent

environmental contamination

and potential health risks.

pH of Aqueous Waste Neutral (6-8)

Neutralization of any acidic or

basic solutions containing

MMV665852 is recommended

before collection to ensure

compatibility with waste

containers and other

chemicals.

Container Type

Clearly labeled, sealed, and

chemically compatible

hazardous waste container

(e.g., high-density

polyethylene).

To prevent leaks, reactions

with the container material,

and to ensure clear

identification of the contents

for waste handlers.

Storage of Waste

In a designated and properly

ventilated Satellite

Accumulation Area (SAA).

To comply with laboratory

safety regulations and

minimize the risk of accidental

exposure or spills.

Detailed Disposal Protocol
The disposal of MMV665852 and associated materials must be handled systematically to

ensure safety and regulatory compliance.
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Step 1: Waste Segregation

Proper segregation at the point of generation is crucial to prevent dangerous chemical

reactions and to facilitate proper disposal.

Solid Waste: Unused or expired MMV665852 powder should be collected in a designated

hazardous waste container.

Contaminated Labware (Non-sharps): Items such as gloves, pipette tips, and weighing

papers that have come into contact with MMV665852 should be placed in a separate, clearly

labeled hazardous waste bag or container.

Liquid Waste: Solutions containing MMV665852, including experimental residues and

rinsates, must be collected in a dedicated, sealed hazardous waste container. Do not mix

with other solvent waste streams unless compatibility has been confirmed.

Contaminated Sharps: Needles, syringes, or any other sharp objects contaminated with

MMV665852 must be disposed of in a puncture-resistant sharps container designated for

hazardous chemical waste.

Step 2: Labeling and Storage

All waste containers must be accurately and clearly labeled.

Labeling: Use a "Hazardous Waste" label. The label must include:

The full chemical name: "MMV665852 (N,N'-diarylurea compound)"

The approximate concentration and quantity of the waste.

The date of accumulation.

The primary hazard associated with the waste (e.g., "Toxic," "Biologically Active").

Storage: Store the sealed and labeled waste containers in your laboratory's designated

Satellite Accumulation Area (SAA) until they are collected by your institution's Environmental

Health and Safety (EHS) department.
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Step 3: Arranging for Disposal

Contact EHS: Once your waste container is full or has been in storage for the maximum

allowed time according to your institutional policy, contact your EHS department to arrange

for pickup.

Professional Disposal: Your EHS department will ensure that the waste is transported to a

licensed hazardous waste disposal facility for incineration, which is the recommended

disposal method for this type of compound.

Under no circumstances should MMV665852 or its solutions be disposed of down the drain or

in the regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MMV665852.
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Caption: Disposal workflow for MMV665852 waste.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of MMV665852, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific chemical hygiene plan and EHS

department for guidance.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of MMV665852].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677363#mmv665852-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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